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Compound of Interest

Compound Name: Decane-1,9-diol

Cat. No.: B2726444 Get Quote

Technical Support Center: Decane-1,9-diol
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling Decane-1,9-diol, along with

troubleshooting guides and frequently asked questions (FAQs) for common experimental

applications.

Safety, Storage, and Handling
Proper handling and storage of Decane-1,9-diol are crucial for laboratory safety and

maintaining the integrity of the compound.

FAQs:

Q1: What are the primary hazards associated with Decane-1,9-diol?

A1: Decane-1,9-diol is classified as an irritant. It can cause skin irritation and serious eye

irritation.[1] Inhalation may cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) should be worn when handling Decane-1,9-
diol?

A2: When handling Decane-1,9-diol, it is essential to wear appropriate personal protective

equipment, including:
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Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Q3: What are the recommended storage conditions for Decane-1,9-diol?

A3: Decane-1,9-diol should be stored in a tightly closed container in a cool, dry, and well-

ventilated area. Keep it away from heat, sparks, and open flames.

Q4: How should I dispose of Decane-1,9-diol waste?

A4: Dispose of Decane-1,9-diol and its containers in accordance with local, regional, and

national regulations. Avoid releasing it into the environment.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Decane-1,9-diol is provided in the

table below for easy reference.
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Property Value

Molecular Formula C₁₀H₂₂O₂

Molecular Weight 174.28 g/mol [1]

Appearance White solid

Melting Point

Data for the specific isomer 1,9-decanediol is

not readily available. For the related isomer

1,10-decanediol, the melting point is 72-75 °C.

[2]

Boiling Point

Data for the specific isomer 1,9-decanediol is

not readily available. For the related isomer

1,10-decanediol, the boiling point is 297 °C.[2]

Solubility

Specific solubility data for Decane-1,9-diol is not

readily available. As a long-chain diol, it is

expected to have low solubility in water and

higher solubility in organic solvents like ethanol

and DMSO.

Vapor Pressure Data not readily available.

CAS Number 3208-05-7[1]

Experimental Protocols and Troubleshooting
This section provides detailed methodologies for key experiments involving Decane-1,9-diol
and troubleshooting guidance for common issues.

Nitrification Inhibition Assay in Soil Microcosms
Decane-1,9-diol is a known biological nitrification inhibitor. The following protocol outlines a

general procedure for assessing its inhibitory activity in soil.

Experimental Protocol:

Soil Preparation: Collect fresh soil samples and sieve them to remove large debris. Adjust

the moisture content to a desired level (e.g., 60% water-filled pore space).
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Microcosm Setup: Distribute a known amount of the prepared soil into individual microcosms

(e.g., glass jars).

Treatment Application: Prepare a stock solution of Decane-1,9-diol in a suitable solvent

(e.g., ethanol). Apply the solution to the soil in the treatment group to achieve the desired

final concentration. A solvent-only control group should also be prepared.

Ammonium Addition: Add an ammonium source (e.g., (NH₄)₂SO₄) to all microcosms to

initiate the nitrification process.

Incubation: Incubate the microcosms in the dark at a constant temperature (e.g., 25°C) for a

specified period (e.g., 14 days).[3] Ensure proper aeration.

Sampling and Analysis: At regular intervals, collect soil samples from each microcosm.

Extract inorganic nitrogen (NH₄⁺ and NO₃⁻) using a potassium chloride (KCl) solution and

analyze the concentrations using colorimetric methods or ion chromatography.

Data Analysis: Calculate the net nitrification rate and the percentage of nitrification inhibition

by comparing the nitrate production in the Decane-1,9-diol treated group to the control

group.
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Issue Possible Cause Suggested Solution

No or low nitrification in the

control group

Low population of nitrifying

microorganisms in the soil;

unfavorable soil pH or

temperature.

Use a soil with a known history

of nitrification activity. Ensure

the incubation temperature

and soil pH are within the

optimal range for nitrifiers.

High variability between

replicates

Inhomogeneous application of

the inhibitor or ammonium

source; inconsistent soil

moisture levels.

Ensure thorough mixing of the

inhibitor and ammonium

solution into the soil. Carefully

control and maintain the

moisture content in each

microcosm.

Inhibitor appears to have no

effect

The concentration of the

inhibitor is too low; the inhibitor

has degraded; the soil has a

high organic matter content

that adsorbs the inhibitor.

Perform a dose-response

experiment to determine the

effective concentration. Check

the stability of the inhibitor

under your experimental

conditions. Consider using a

higher concentration for soils

with high organic matter. High

doses of 1,9-decanediol have

shown strong soil nitrification

inhibition.[3]

Experimental Workflow for Nitrification Inhibition Assay
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Caption: Workflow for assessing the nitrification inhibition potential of Decane-1,9-diol in soil.
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Arabidopsis thaliana Root Growth Assay
Decane-1,9-diol has been shown to influence plant root growth. This protocol describes a

method to observe its effects on Arabidopsis thaliana seedlings.

Experimental Protocol:

Seed Sterilization and Plating: Surface sterilize Arabidopsis thaliana seeds and place them

on square agar plates containing a suitable growth medium (e.g., Murashige and Skoog

medium).

Stratification and Germination: Store the plates at 4°C in the dark for 2-3 days to synchronize

germination (stratification). Then, transfer the plates to a growth chamber with controlled light

and temperature conditions.

Treatment Application: After a few days of growth, transfer seedlings of uniform size to new

agar plates containing different concentrations of Decane-1,9-diol. A control plate without

the compound should be included.

Incubation: Place the plates vertically in the growth chamber to allow the roots to grow along

the surface of the agar.

Root Growth Measurement: After a set period of incubation (e.g., 7-10 days), photograph the

plates and measure the primary root length and the number of lateral roots using image

analysis software.

Data Analysis: Compare the root parameters of the seedlings grown on the treatment plates

to those on the control plate to determine the effect of Decane-1,9-diol.
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Issue Possible Cause Suggested Solution

Poor or no seed germination

Improper sterilization leading

to contamination; old or non-

viable seeds; incorrect

stratification.

Optimize the sterilization

procedure. Use fresh, high-

quality seeds. Ensure the

stratification conditions

(temperature and duration) are

appropriate for the ecotype

being used.

High variability in seedling

growth

Inconsistent seed placement

on the agar; variations in the

agar medium composition or

thickness; uneven light

distribution in the growth

chamber.

Ensure uniform placement of

seeds. Prepare the agar

medium carefully to ensure

homogeneity. Rotate the plates

within the growth chamber to

minimize the effects of uneven

lighting.

Precipitation of Decane-1,9-

diol in the medium

The concentration of Decane-

1,9-diol exceeds its solubility in

the aqueous medium.

Prepare a concentrated stock

solution of Decane-1,9-diol in a

suitable solvent (e.g., DMSO)

and add it to the autoclaved

and cooled medium while

stirring to ensure proper mixing

and prevent precipitation.

Ensure the final solvent

concentration is low and

consistent across all

treatments, including the

control.

Logical Relationship of Decane-1,9-diol's Effect on Root Growth
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Caption: Decane-1,9-diol influences root growth through its interaction with plant hormone

signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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